N-({1-[2-(4-ethylphenoxy)ethyl]benzimidazol-2-yl}methyl)-2-furyl-N-methylcarbo xamide

• IUPAC Name: N-[[1-[2-(4-ethylphenoxy)ethyl]benzimidazol-2-yl]methyl]-N-methylfuran-2-carboxamide
• InChI: InChI=1S/C24H25N3O3/c1-3-18-10-12-19(13-11-18)29-16-14-27-21-8-5-4-7-20(21)25-23(27)17-26(2)24(28)22-9-6-15-30-22/h4-13,15H,3,14,16-17H2,1-2H3
• InChI Key: NAOQTDCAYLWABB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCCN2C3=CC=CC=C3N=C2CN(C)C(=O)C4=CC=CO4
• Molecular Formula: C24H25N3O3
• Molecular Weight: 403.5 g/mol

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a common motif in many pharmaceuticals and it has diverse pharmacological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities.

Synthesis Analysis

The synthetic pathway to various benzimidazole usually proceeds through two steps; first, the construction of the desired benzene ring-containing 1–2 diamino groups followed by the ring closure of the compound (o-phenylenediamine) to construct the imidazole ring.

Mechanism of Action

The mechanism of action of benzimidazole derivatives can vary widely depending on the specific compound and its biological target. For example, some benzimidazole derivatives are known to act as selective histamine H1 receptor antagonists.

Future Directions

Benzimidazole derivatives continue to be an area of interest in medicinal chemistry due to their wide range of biological activities. Future research may focus on developing new benzimidazole derivatives with improved efficacy and safety profiles.